Cas no 61886-66-6 (3-Eicosyne)

• Product Name: 3-Eicosyne
• CAS No: 61886-66-6
• MF: C₂₀H₃₈
• MW: 278.515726566315
• CID: 1996034
• PubChem ID: 549159
• Update Time: 2025-04-21

3-Eicosyne Chemical and Physical Properties

Names and Identifiers

• 3-Eicosyne
• 3-Icosyne
• icos-3-yne
• AQBXRWJMJJJCLI-UHFFFAOYSA-N
• AS-56154
• Q67879590
• DTXSID101318469
• AKOS037645017
• 61886-66-6
• 3-Icosyne #
• CHEBI:231234
• G89994

• Inchi： 1S/C20H38/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3-5,7,9-20H2,1-2H3
• InChI Key： AQBXRWJMJJJCLI-UHFFFAOYSA-N
• SMILES： C(CCCCCCCC#CCC)CCCCCCCC

Computed Properties

• Exact Mass: 278.297351212g/mol
• Monoisotopic Mass: 278.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 9.9

Experimental Properties

• Density: 0.7968 (estimate)
• Melting Point: 36.01°C (estimate)
• Boiling Point: 341.33°C (estimate)
• Refractive Index: 1.4494 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Terminal alkynes